3-(1-propyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole

• Molecular Formula: C16H20N2
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 3-(1-propyl-3,6-dihydro-2H-pyridin-4-yl)-1H-indole
• InChI: InChI=1S/C16H20N2/c1-2-9-18-10-7-13(8-11-18)15-12-17-16-6-4-3-5-14(15)16/h3-7,12,17H,2,8-11H2,1H3
• InChI Key: FJAGJTZGNGENJB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(=CC1)C2=CNC3=CC=CC=C32

Description

3-(1-propyl-1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole is a useful research compound. Its molecular formula is C16H20N2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.15 g of silver oxide and 2.25 ml of isopropyl iodide were added to a solution of 4.5 g of 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-indole in 90 ml of acetone and the mixture was heated at 50° C. for 3 hours and was then cooled. The mixture was filtered and the filtrate was distilled to dryness under reduced pressure. The residue was chromatographed over silica gel and was eluted with a 6-3-1 chloroform-acetone-triethylamine mixture. The fractions were distilled to dryness and the residue was dissoved in 200 ml of refluxing ethyl acetate. The mixture was filtered and the filtrate was concentrated to 150 ml and cooled to 20° C. Crystallization was induced and the mixture was iced overnight and vacuum filtered. The recovered product was washed with ethyl acetate and dried to obtain 3.9 g of 3-(1-propyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole melting at 210° C.